N-(2,4-dichlorobenzyl)-3-nitrobenzamide

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-3-nitrobenzamide
• InChI: InChI=1S/C14H10Cl2N2O3/c15-11-5-4-10(13(16)7-11)8-17-14(19)9-2-1-3-12(6-9)18(20)21/h1-7H,8H2,(H,17,19)
• InChI Key: YQMLHDPZOFCIAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol

Description

N-(2,4-dichlorobenzyl)-3-nitrobenzamide, also known as Dichlobenil, is a herbicide that is widely used in agriculture to control the growth of weeds. It was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness and low toxicity. In recent years, there has been an increasing interest in the scientific community to study the properties and potential applications of Dichlobenil.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorobenzyl)-3-nitrobenzamide involves the inhibition of cellulose synthesis in plant cells. It acts by inhibiting the activity of cellulose synthase, an enzyme that is responsible for the synthesis of cellulose, a major component of the plant cell wall. This leads to the disruption of cell wall synthesis, ultimately resulting in the inhibition of plant cell growth.
Biochemical and Physiological Effects:
N-(2,4-dichlorobenzyl)-3-nitrobenzamide has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the synthesis of cellulose, hemicellulose, and lignin, which are major components of the plant cell wall. This leads to the inhibition of plant cell growth and ultimately, the death of the plant.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorobenzyl)-3-nitrobenzamide has several advantages for use in laboratory experiments. It is a potent inhibitor of plant cell growth and can be used to study the effects of cell wall synthesis on plant growth. However, its use is limited by its toxicity and potential environmental impact.

Future Directions

There are several future directions for the study of N-(2,4-dichlorobenzyl)-3-nitrobenzamide. One area of interest is the potential use of N-(2,4-dichlorobenzyl)-3-nitrobenzamide in the treatment of plant diseases. It has been shown to have antifungal properties and may be useful in the development of new plant disease treatments. Another area of interest is the potential use of N-(2,4-dichlorobenzyl)-3-nitrobenzamide in the development of new herbicides with improved efficacy and reduced environmental impact. Finally, the study of the mechanism of action of N-(2,4-dichlorobenzyl)-3-nitrobenzamide may lead to a better understanding of plant cell wall synthesis and growth, which could have implications for the development of new plant growth regulators.

Synthesis Methods

The synthesis of N-(2,4-dichlorobenzyl)-3-nitrobenzamide involves the reaction of 2,4-dichlorobenzyl chloride with 3-nitrobenzamide in the presence of a base such as sodium hydroxide. The reaction yields N-(2,4-dichlorobenzyl)-3-nitrobenzamide as a white crystalline solid with a melting point of 169-170°C.

Scientific Research Applications

N-(2,4-dichlorobenzyl)-3-nitrobenzamide has been extensively studied for its potential use in various scientific applications. One of the primary applications of N-(2,4-dichlorobenzyl)-3-nitrobenzamide is in the field of plant biology. It has been shown to inhibit the growth of plant cells by disrupting the synthesis of cell wall components, thereby preventing the growth of weeds.